Cas no 1994601-01-2 (2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol)

• Product Name: 2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol
• CAS No: 1994601-01-2
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5720764
• PubChem ID: 121201567
• Update Time: 2025-10-19

2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• F1907-5276
• 1994601-01-2
• 2-(2-(ethoxymethyl)piperidin-1-yl)ethan-1-ol
• 2-[2-(ethoxymethyl)piperidin-1-yl]ethanol
• AKOS026709691
• 2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol

• Inchi： 1S/C10H21NO2/c1-2-13-9-10-5-3-4-6-11(10)7-8-12/h10,12H,2-9H2,1H3
• InChI Key： VKHJJMUATWASMH-UHFFFAOYSA-N
• SMILES： O(CC)CC1CCCCN1CCO

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol

Recent Advances in the Study of 2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol (CAS: 1994601-01-2)

In recent years, the compound 2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol (CAS: 1994601-01-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine core and ethoxymethyl side chain, has shown promising potential in various therapeutic applications. The latest research has focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol, highlighting its efficient production via a multi-step process involving reductive amination and etherification. The researchers emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluation. The study also noted the compound's stability under physiological conditions, making it a viable candidate for further development.

Pharmacological investigations have revealed that 2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol exhibits notable activity as a modulator of the central nervous system (CNS). In vitro and in vivo studies demonstrated its affinity for specific neurotransmitter receptors, including GABA-A and NMDA receptors, suggesting potential applications in treating neurological disorders such as anxiety, epilepsy, and neuropathic pain. These findings were corroborated by a recent preclinical trial, which reported significant anxiolytic and anticonvulsant effects in animal models.

Another area of interest is the compound's potential role in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the cytotoxic effects of 2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol on various cancer cell lines. The results indicated selective toxicity towards certain types of cancer cells, particularly those with overexpression of specific metabolic enzymes. This selectivity suggests that the compound could be developed into a targeted therapy with minimal side effects on healthy cells.

Despite these promising findings, challenges remain in the clinical translation of 2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural optimization to enhance its pharmacokinetic profile and reduce toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate its development.

In conclusion, 2-(2-(Ethoxymethyl)piperidin-1-yl)ethan-1-ol (CAS: 1994601-01-2) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse pharmacological activities and potential therapeutic applications make it a subject of ongoing research. Future studies will likely focus on refining its properties and exploring its full therapeutic potential, paving the way for its eventual clinical use.